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Compound of Interest

Compound Name: 3-(1-Pyrrolidino)propionitrile

Cat. No.: B1330160 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 3-(1-Pyrrolidino)propionitrile, a compound requiring careful management

due to its potential hazards. Adherence to these procedures is critical for maintaining a safe

research environment.

Hazard Profile and Safety Data
3-(1-Pyrrolidino)propionitrile is classified as a hazardous substance. It is harmful if

swallowed, comes into contact with skin, or is inhaled, and it can cause significant skin and eye

irritation.[1] Some safety data sheets also categorize it as a highly flammable liquid and vapor.

[2][3] Therefore, stringent safety measures must be observed throughout its handling and

disposal.
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Property Value Source

Molecular Formula C₇H₁₂N₂ [4]

Molecular Weight 124.18 g/mol [4]

Boiling Point 104 - 105 °C / 219.2 - 221 °F [1]

Density 0.772 g/mL at 25 °C (77 °F) [2]

Signal Word Warning [1]

Hazard Statements

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes skin irritation. Causes

serious eye irritation.

[1]

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risk.

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield may also

be necessary.

Skin and Body Protection: A lab coat or chemical-resistant apron is required. Ensure full skin

coverage.

Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1]

Step-by-Step Disposal Protocol
The disposal of 3-(1-Pyrrolidino)propionitrile must be carried out in compliance with all

national and local regulations. The following steps provide a general guideline for its safe

disposal.

1. Waste Collection:
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Collect waste 3-(1-Pyrrolidino)propionitrile in its original container or a clearly labeled,

compatible waste container.

Do not mix this waste with other chemical waste streams to avoid potentially hazardous

reactions.[2]

2. Handling Spills:

In the event of a spill, evacuate non-essential personnel from the area.

For small spills, absorb the liquid with an inert material such as vermiculite, dry sand, or

earth.

Collect the absorbent material and contaminated surfaces into a suitable, closed container

for disposal.[1]

Ensure the area is well-ventilated during cleanup.

3. Container Management:

Empty containers should be treated as hazardous waste as they will retain product residue.

[3]

Do not rinse empty containers and add the rinse water to regular drainage systems.

Seal all waste containers tightly and store them in a designated, well-ventilated waste

storage area away from incompatible materials.

4. Final Disposal:

The final disposal of 3-(1-Pyrrolidino)propionitrile must be conducted through an approved

and licensed waste disposal company.[1][2]

Provide the waste disposal company with a complete and accurate characterization of the

waste, including the Safety Data Sheet (SDS).

Experimental Workflow for Disposal
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The logical flow for the safe disposal of 3-(1-Pyrrolidino)propionitrile is illustrated in the

diagram below. This workflow outlines the critical steps from initial handling to final disposal,

emphasizing safety at each stage.
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Caption: Workflow for the safe disposal of 3-(1-Pyrrolidino)propionitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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